1-Methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid
Overview
Description
“1-Methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid” is a chemical compound with the formula C10H11NO3S and a molecular weight of 225.26 . It belongs to the class of compounds known as pyrrolidines, which are five-membered nitrogen heterocycles widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Molecular Structure Analysis
The molecular structure of “1-Methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid” is characterized by a pyrrolidine ring, which contributes to the stereochemistry of the molecule . The pyrrolidine ring allows efficient exploration of the pharmacophore space due to sp3-hybridization and increased three-dimensional coverage due to the non-planarity of the ring .
Chemical Reactions Analysis
While specific chemical reactions involving “1-Methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid” are not available in the retrieved information, pyrrolidine derivatives are known to undergo various chemical reactions. For instance, they can be synthesized through condensation reactions, such as the Gewald reaction .
Scientific Research Applications
Antimicrobial Agents
The pyrrolidine ring is known for its role in the development of antimicrobial agents. The presence of the thiophen-2-yl group could potentially enhance the activity against specific bacteria or fungi. Research indicates that modifications at the pyrrolidine ring can lead to compounds with significant antimicrobial properties .
Future Directions
The future directions for “1-Methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid” and similar compounds involve further exploration of their potential as biologically active compounds. The pyrrolidine scaffold is of great interest in drug discovery due to its versatility and the possibility to generate structural diversity .
properties
IUPAC Name |
1-methyl-5-oxo-2-thiophen-2-ylpyrrolidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3S/c1-11-8(12)5-6(10(13)14)9(11)7-3-2-4-15-7/h2-4,6,9H,5H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAPFIMRYQDNKFR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(C(CC1=O)C(=O)O)C2=CC=CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-5-oxo-2-(thiophen-2-yl)pyrrolidine-3-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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